Cas no 61699-77-2 (3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-)

3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- structure
61699-77-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
CAS No:61699-77-2
MF:C12H10O4
MW:218.205403804779
CID:469436
PubChem ID:71393222
Update Time:2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3,4-bis(3-butynyloxy)-
    • 3,4-bis(but-3-ynoxy)cyclobut-3-ene-1,2-dione
    • 61699-77-2
    • DTXSID90814996
    • 3,4-Bis[(but-3-yn-1-yl)oxy]cyclobut-3-ene-1,2-dione
    • Inchi: 1S/C12H10O4/c1-3-5-7-15-11-9(13)10(14)12(11)16-8-6-4-2/h1-2H,5-8H2
    • InChI Key: OXNLJXLUWXBPMX-UHFFFAOYSA-N
    • SMILES: O(CCC#C)C1C(C(C=1OCCC#C)=O)=O

Computed Properties

  • Exact Mass: 218.0579
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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